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Compound of Interest

Compound Name: Kasugamycin sulfate

Cat. No.: B608306

For researchers, scientists, and drug development professionals, ensuring the safe and
environmentally responsible disposal of chemical reagents is paramount. This document
provides essential safety and logistical information for the proper disposal of Kasugamycin
sulfate, a potent aminoglycoside antibiotic. Adherence to these procedures is critical for
maintaining a safe laboratory environment and complying with regulatory standards.

Quantitative Data Summary

The following table summarizes the key quantitative data for Kasugamycin, primarily based on
its hydrochloride hydrate form, which is closely related to the sulfate salt and for which more
data is available. These properties are crucial for understanding its behavior and potential
hazards.
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Property Value Source(s)

Physical Properties

Melting Point 202-230 °C (decomposes) [1]
4.35 (1% wt/vol solution at

pH ) [1]
24.5 °C)

Density 0.43 g/mL (at 24.5 °C) [1]

N pH 5: 20.7 g/100 mLpH 7: 22.8
Water Solubility [1]
/100 mLpH 9: 43.8 g/100 mL

Vapor Pressure <1.3x1072mPa (at 25 °C) [1]

Chemical Properties

pKal = 3.23pKa2 = 7.73pKa3

PKa =11.0 s
log Kow (Octanol/Water

Partition Coefficient) =196 (at23°CandpH 5) s
Toxicity Data (Kasugamycin

Hydrochloride)

Oral LD50 (Rat) > 5,000 mg/kg [2]
Oral LD50 (Mouse) > 5,000 mg/kg [2]
Dermal LD50 (Rat) > 2,000 mg/kg [2]
Bobwhite Quail Oral LD50 > 4000 mg/kg [2]
Rainbow Trout 96-hr LC50 > 1,000 ppm [2]
Bluegill 96-hr LC50 > 1,000 ppm [2]
Daphnia magna 3-hr LC50 > 40 ppm [2]

Experimental Protocol for Disposal
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The preferred method for the disposal of Kasugamycin sulfate is through incineration by a
licensed chemical waste disposal facility. The following protocol outlines the general steps for
preparing and disposing of this material.

1. Personal Protective Equipment (PPE):
o Wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.
2. Waste Collection:

o Collect waste Kasugamycin sulfate, including any contaminated materials (e.g., weighing
paper, pipette tips), in a designated and clearly labeled chemical waste container.

o Ensure the container is suitable for solid chemical waste and is kept closed when not in use.
3. Spill Management:
« In case of a spill, avoid dust formation.

o For small spills, carefully sweep up the solid material and place it in the designated waste
container.

o For larger spills, consult your institution's safety officer.
4. Storage Pending Disposal:

» Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials.

5. Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
chemical waste disposal contractor to arrange for pickup and disposal.

e Provide the contractor with the Safety Data Sheet (SDS) for Kasugamycin sulfate.

6. Disposal of Empty Containers:
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o Empty containers should be triple-rinsed with an appropriate solvent (e.g., water).
e The rinsate should be collected and disposed of as chemical waste.

 After rinsing, the container can be punctured to prevent reuse and disposed of in a sanitary
landfill or offered for recycling or reconditioning, in accordance with local regulations.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Kasugamycin

sulfate.

Preparation Interim Storage Final Disposal

Click to download full resolution via product page

Kasugamycin Sulfate Disposal Workflow

Disclaimer: This information is intended as a general guide. Always consult your institution's
specific safety and disposal protocols and the manufacturer's Safety Data Sheet (SDS) before

handling or disposing of any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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